Cas no 2448475-38-3 (Tert-butyl 1-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride)

• Product Name: Tert-butyl 1-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride
• CAS No: 2448475-38-3
• MF: C₁₂H₂₃ClN₂O₃
• MW: 278.775622606277
• CID: 5223786
• PubChem ID: 132274227
• Update Time: 2025-08-04

Tert-butyl 1-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 1-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride
• CS-0039173
• CS-WAA0022
• E83050
• CS-17416
• 2448475-38-3
• AKOS037651790
• tert-butyl 4-(hydroxymethyl)-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole-5-carboxylate;hydrochloride

• Inchi： 1S/C12H22N2O3.ClH/c1-12(2,3)17-11(16)14-6-8-4-13-5-9(8)10(14)7-15;/h8-10,13,15H,4-7H2,1-3H3;1H
• InChI Key： RLGYFQUUNNLRMD-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC2CNCC2C1CO.[H]Cl

Computed Properties

• Exact Mass: 278.1397203g/mol
• Monoisotopic Mass: 278.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų

Additional information on Tert-butyl 1-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride

Tert-butyl 1-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride: A Comprehensive Overview

Tert-butyl 1-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride is a complex organic compound with the CAS number 2448475-38-3. This compound belongs to the class of hexahydropyrrolopyrroles, which are bicyclic structures with significant potential in various fields of chemistry and pharmacology. The compound's structure consists of a pyrrolidine ring fused with a pyrrole ring, modified by the presence of a hydroxymethyl group and a tert-butyl ester moiety. The hydrochloride salt form indicates that the compound exists in its protonated form, which is often preferred for stability and solubility in pharmaceutical applications.

The synthesis of tert-butyl 1-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride involves multi-step organic reactions, including ring-forming processes and functional group transformations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which are crucial for pharmacological studies. The compound's unique bicyclic structure makes it an interesting candidate for exploring its potential as a bioactive molecule.

Hexahydropyrrolo[3,4-c]pyrrole derivatives have gained attention in the pharmaceutical industry due to their potential as kinase inhibitors and modulators of cellular signaling pathways. Studies have shown that these compounds can interact with various protein targets, making them valuable leads for drug discovery. The presence of the hydroxymethyl group in this compound introduces additional functionality, potentially enhancing its bioactivity and selectivity.

The tert-butyl ester group in tert-butyl 1-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride plays a critical role in modulating the compound's physicochemical properties. Ester groups are commonly used in drug design to improve solubility and absorption profiles. Recent research has focused on optimizing ester functionalities to enhance the pharmacokinetic properties of such compounds, ensuring better bioavailability and efficacy.

In terms of applications, this compound has shown promise in preclinical studies targeting neurodegenerative diseases and cancer. Its ability to modulate key enzymes involved in these conditions suggests potential therapeutic benefits. Additionally, the hydrochloride salt form ensures stability during storage and administration, making it suitable for further clinical development.

The development of novel synthetic routes for tert-butyl 1-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride continues to be an area of active research. Green chemistry approaches are being explored to minimize environmental impact while maintaining high yields and purity. These efforts align with the growing demand for sustainable practices in pharmaceutical manufacturing.

In conclusion, tert-butyl 1-(hydroxymethyl)hexahydropyrrolo[3,4-c]pyrrole-2(1H)-carboxylate hydrochloride represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure and functional groups make it a versatile molecule with broad applications in medicine and biotechnology. As research progresses, this compound is expected to contribute to the development of innovative therapeutic agents addressing unmet medical needs.